9-methyl-2-phenyl-9H-imidazo[1,2-a]benzimidazole-3-carbohydrazide

• IUPAC Name: 4-methyl-2-phenylimidazo[1,2-a]benzimidazole-1-carbohydrazide
• InChI: InChI=1S/C17H15N5O/c1-21-12-9-5-6-10-13(12)22-15(16(23)20-18)14(19-17(21)22)11-7-3-2-4-8-11/h2-10H,18H2,1H3,(H,20,23)
• InChI Key: JEHDLIRBSTYVNT-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N3C1=NC(=C3C(=O)NN)C4=CC=CC=C4
• Molecular Formula: C17H15N5O
• Molecular Weight: 305.33 g/mol

Description

9-methyl-2-phenyl-9H-imidazo[1,2-a]benzimidazole-3-carbohydrazide, also known as PHZ-106, is a chemical compound that has gained attention in the field of scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 9-methyl-2-phenyl-9H-imidazo[1,2-a]benzimidazole-3-carbohydrazide is not fully understood. However, it is believed to exert its therapeutic effects through the inhibition of various signaling pathways, including the PI3K/Akt/mTOR and NF-κB pathways. 9-methyl-2-phenyl-9H-imidazo[1,2-a]benzimidazole-3-carbohydrazide has also been found to induce the expression of tumor suppressor genes and inhibit the expression of oncogenes.
Biochemical and Physiological Effects:
9-methyl-2-phenyl-9H-imidazo[1,2-a]benzimidazole-3-carbohydrazide has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of immune response. 9-methyl-2-phenyl-9H-imidazo[1,2-a]benzimidazole-3-carbohydrazide has also been found to improve insulin sensitivity, reduce blood glucose levels, and protect against neuronal damage.

Advantages and Limitations for Lab Experiments

One of the advantages of 9-methyl-2-phenyl-9H-imidazo[1,2-a]benzimidazole-3-carbohydrazide for lab experiments is its ability to selectively target cancer cells while sparing normal cells. However, one of the limitations of 9-methyl-2-phenyl-9H-imidazo[1,2-a]benzimidazole-3-carbohydrazide is its poor solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

For 9-methyl-2-phenyl-9H-imidazo[1,2-a]benzimidazole-3-carbohydrazide research include the development of more efficient synthesis methods, the investigation of its potential therapeutic applications in other diseases, and the optimization of its pharmacokinetic properties. Other potential future directions include the development of 9-methyl-2-phenyl-9H-imidazo[1,2-a]benzimidazole-3-carbohydrazide analogs with improved potency and selectivity. Additionally, the use of 9-methyl-2-phenyl-9H-imidazo[1,2-a]benzimidazole-3-carbohydrazide in combination with other drugs or therapies may also be explored to enhance its therapeutic effects.
In conclusion, 9-methyl-2-phenyl-9H-imidazo[1,2-a]benzimidazole-3-carbohydrazide is a promising chemical compound that has shown potential therapeutic applications in various diseases. Further research is needed to fully understand its mechanism of action and optimize its pharmacokinetic properties. However, the current research suggests that 9-methyl-2-phenyl-9H-imidazo[1,2-a]benzimidazole-3-carbohydrazide may be a valuable tool in the development of new therapies for cancer, diabetes, and neurodegenerative disorders.

Synthesis Methods

9-methyl-2-phenyl-9H-imidazo[1,2-a]benzimidazole-3-carbohydrazide can be synthesized using a multi-step process involving the reaction of 2-phenyl-1H-benzimidazole-5-carboxylic acid with thionyl chloride, followed by the reaction with hydrazine hydrate and subsequent treatment with methyl iodide. The final product is obtained through recrystallization from a suitable solvent.

Scientific Research Applications

9-methyl-2-phenyl-9H-imidazo[1,2-a]benzimidazole-3-carbohydrazide has been studied for its potential therapeutic applications in various diseases, including cancer, diabetes, and neurodegenerative disorders. In cancer research, 9-methyl-2-phenyl-9H-imidazo[1,2-a]benzimidazole-3-carbohydrazide has been found to inhibit the proliferation of cancer cells and induce apoptosis. In diabetes research, 9-methyl-2-phenyl-9H-imidazo[1,2-a]benzimidazole-3-carbohydrazide has been shown to improve insulin sensitivity and reduce blood glucose levels. In neurodegenerative disorder research, 9-methyl-2-phenyl-9H-imidazo[1,2-a]benzimidazole-3-carbohydrazide has been found to protect against neuronal damage and improve cognitive function.